Cas no 2229509-41-3 (2,2-difluoro-2-(2-fluoro-5-nitrophenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(2-fluoro-5-nitrophenyl)ethan-1-amine
• CAS No: 2229509-41-3
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 6085298
• PubChem ID: 165702522
• Update Time: 2025-10-28

2,2-difluoro-2-(2-fluoro-5-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-fluoro-5-nitrophenyl)ethan-1-amine
• 2229509-41-3
• EN300-1959289

• Inchi： 1S/C8H7F3N2O2/c9-7-2-1-5(13(14)15)3-6(7)8(10,11)4-12/h1-3H,4,12H2
• InChI Key： RQISMWDUNORXSI-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C(=CC=C(C=1)[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-difluoro-2-(2-fluoro-5-nitrophenyl)ethan-1-amine

Compound CAS No. 2229509-41-3: 2,2-difluoro-2-(2-fluoro-5-nitrophenyl)ethan-1-amine

The compound with CAS number 2229509-41-3, also known as 2,2-difluoro-2-(2-fluoro-5-nitrophenyl)ethan-1-amine, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug development. The structure of this compound features a central ethanamine backbone with two fluorine atoms attached to the same carbon atom, along with a substituted phenyl group containing both fluorine and nitro functionalities. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in exploring novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in drug design, particularly in enhancing the pharmacokinetic profiles of molecules. The presence of multiple fluorine atoms in 2,2-difluoro-2-(2-fluoro-5-nitrophenyl)ethan-1-amine suggests that this compound may exhibit improved bioavailability and stability compared to its non-fluorinated counterparts. Additionally, the nitro group attached to the phenyl ring is known to contribute to various biological activities, including anti-inflammatory and anticancer effects. Researchers have been actively exploring the potential of this compound as a lead molecule for developing new drugs targeting specific disease pathways.

The synthesis of CAS No. 2229509-41-3 involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the preparation of intermediate fluorinated precursors and subsequent coupling reactions to introduce the phenyl group with the desired substitution pattern. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, driven by its growing demand in both academic and industrial settings.

In terms of applications, 2,2-difluoro-2-(2-fluoro-5-nitrophenyl)ethan-1-amine has shown promise in several areas. For instance, its ability to modulate enzyme activity makes it a candidate for enzyme inhibitors, which are critical in treating various diseases such as cancer and neurodegenerative disorders. Furthermore, preliminary studies suggest that this compound may possess antimicrobial properties, opening up possibilities for its use in developing new antibiotics or antiviral agents.

The structural uniqueness of this compound also makes it an interesting subject for computational studies. Researchers have employed advanced computational techniques such as molecular docking and quantum mechanics to investigate its binding interactions with target proteins. These studies provide valuable insights into the molecular mechanisms underlying its biological activity and guide further optimization efforts.

In conclusion, CAS No. 29509-41-3, or 2,2-difluoro-... strong>, represents a cutting-edge compound with significant potential in drug discovery and development. Its intricate structure and versatile functional groups make it a valuable asset for researchers aiming to address unmet medical needs through innovative chemical solutions.